

Betaxolol hydrochloride retinal blood flow effects comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Betaxolol Hydrochloride

CAS No.: 72424-72-7

Cat. No.: S11145325

[Get Quote](#)

Retinal Blood Flow: Betaxolol vs. Timolol

Metric	Betaxolol (0.5%)	Timolol (0.5%)	Study Details
	Short-Term Effect (90 mins) No significant change [1] [2] Significant decrease (-18 ± 5%) [1] [2]		
	Design: Double-masked, randomized, placebo-controlled trial. Subjects: 12 healthy volunteers.		
	Measurement: Laser Doppler velocimetry of retinal venous flow [1] [2]. Long-Term Effect (2 weeks)		
	Significant increase (+14 ± 9%) [1] [2] Significant decrease (-14 ± 6%) [1] [2] Effect on Vascular Resistivity		
	Significant reduction in the ophthalmic and central retinal arteries [3] [4] Significant increase in the temporal posterior ciliary artery [4]		
	Design: Color Doppler Imaging (CDI) study. Population: Patients with Primary Open Angle Glaucoma (POAG) [4]. Clinical Outcome Correlation		
	Improved visual fields in patients with normotension glaucoma after one year [3] Not assessed in the provided studies Population: 18 patients with normotension glaucoma (NTG) [3].		

Detailed Experimental Protocols

To ensure reproducibility, here are the methodologies from the key studies cited.

Laser Doppler Velocimetry Study [1] [2]

This study was designed to directly compare the short- and long-term effects of the two drugs.

- **Design:** Double-masked, randomized, placebo-controlled clinical trial.
- **Subjects:** 12 healthy adult volunteers.
- **Intervention:**
 - Eyes were treated with either one drop or a twice-daily application for two weeks of **0.5% betaxolol hydrochloride**, **0.5% timolol maleate**, or a placebo.
- **Primary Outcome Measurement:**
 - **Retinal Venous Blood Flow:** Measured using **Laser Doppler Velocimetry**. This technique combines laser Doppler to measure blood velocity with monochromatic fundus photography to measure vessel diameter, allowing for the calculation of volumetric blood flow in a major temporal retinal vein.
- **Timing of Measurements:** Baseline, 90 minutes post-instillation, and after 2 weeks of treatment.

Color Doppler Imaging (CDI) Study in Normotension Glaucoma [3]


This study focused on the long-term clinical outcomes of betaxolol in a relevant patient population.

- **Design:** Longitudinal, one-year follow-up study.
- **Subjects:** 36 eyes of 18 patients with normotension glaucoma (NTG), who were otherwise free of systemic disease.
- **Intervention:** Twice-daily bilateral topical application of **0.5% betaxolol HCl** for one year.
- **Outcome Measurements:**
 - **Ocular Hemodynamics:** Assessed using **Color Doppler Imaging (CDI)** to measure the **Resistivity Index (RI)** in the ophthalmic artery (OA), central retinal artery (CRA), and posterior ciliary artery (PCA). A lower RI indicates reduced vascular resistance and improved blood flow.
 - **Visual Function:** Evaluated using **Humphrey automated perimetry** (visual field testing).
 - **Intraocular Pressure (IOP):** Measured using Goldmann applanation tonometry.
- **Timing of Measurements:** Baseline and after 12 months of treatment.

Mechanisms of Action: Beyond Pressure Lowering

The differential effects on blood flow are linked to the distinct pharmacological mechanisms of the two drugs. The following diagram illustrates the key pathways and mechanisms through which betaxolol and

timolol affect retinal blood flow and neurons.



[Click to download full resolution via product page](#)

The divergent effects stem from their differing receptor selectivity and molecular actions:

- **Betaxolol:** As a **cardioselective β-1 adrenergic receptor antagonist**, it has limited effect on β-2 receptors in vascular smooth muscle [5]. This selectivity may prevent the vasoconstriction associated with non-selective beta-blockers. Furthermore, research indicates that betaxolol can directly relax vascular smooth muscle by **blocking voltage-gated calcium channels**, a mechanism independent of its beta-blocking activity [6]. This dual action promotes vasodilation and increased blood flow.

- **Timolol:** As a **non-selective β -1 and β -2 adrenergic receptor antagonist**, its blockade of β -2 receptors in blood vessels can leave vasoconstrictory signaling unopposed, potentially leading to increased vascular resistance and reduced blood flow [5].

Conclusion and Clinical Implications

For researchers and drug development professionals, the data indicates that betaxolol offers a multi-faceted pharmacological profile:

- **Dual Benefit:** It combines effective IOP reduction with a positive impact on ocular hemodynamics and potential direct neuroprotection [1] [3] [6].
- **Patient Selection:** This profile makes it a particularly compelling candidate for treating conditions like **normal-tension glaucoma**, where vascular factors and impaired blood flow are believed to play a critical role in the progression of the disease, independent of IOP [3].
- **Differentiation:** Betaxolol's ability to increase retinal blood flow clearly differentiates it from timolol and may contribute to the long-term preservation of visual function beyond what is achieved by lowering IOP alone.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. and long-term effects of betaxolol and timolol on human ... [pubmed.ncbi.nlm.nih.gov]
2. Comparison of short and long-term effects of betaxolol and ... [nature.com]
3. The effect of betaxolol on ocular blood flow and visual ... [pubmed.ncbi.nlm.nih.gov]
4. The effects of beta-blockers on ocular blood flow in patients ... [pubmed.ncbi.nlm.nih.gov]
5. Betaxolol - StatPearls - NCBI - NIH [ncbi.nlm.nih.gov]
6. In vivo and in vitro experiments show that betaxolol is ... [sciencedirect.com]

To cite this document: Smolecule. [Betaxolol hydrochloride retinal blood flow effects comparison]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b11145325#betaxolol-hydrochloride-retinal-blood-flow-effects-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com